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Introduction
Lissamine Green (LG), also known as Acid Green 50 or Lissamine Green B, is a synthetic,

water-soluble organic dye.[1][2] Historically utilized as a food additive and in cosmetics, it has

become an invaluable tool in biological research and clinical diagnostics, particularly in

ophthalmology.[3] This technical guide provides a comprehensive overview of the core

properties of Lissamine Green for laboratory applications, including its chemical and physical

characteristics, mechanism of action, and detailed experimental protocols. Its primary utility lies

in its ability to selectively stain cells with compromised membrane integrity, making it an

excellent marker for cell viability and tissue damage.[4][5] Unlike some other vital stains,

Lissamine Green exhibits low toxicity to healthy cells, offering a distinct advantage in

experimental systems where cell viability is critical.[5]

Core Properties and Specifications
Lissamine Green is a dark brown or black powder that dissolves in water to form a green

solution.[6] Its key properties are summarized in the tables below for easy reference.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b076095?utm_src=pdf-interest
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.reviewofoptometry.com/article/vital-dyes-for-dry-eyes
https://www.reviewofcontactlenses.com/article/vital-stains-what-you-really-need-to-know
https://www.college-optometrists.org/professional-development/college-journals/acuity/all-issues/summer-2021/the-green-light-for-lissamine
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Vital_Dyes_for_Ocular_Surface_Staining_Moving_Beyond_Rose_Bengal.pdf
https://pubmed.ncbi.nlm.nih.gov/10336037/
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10336037/
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410671_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Synonyms

Acid Green 50, C.I. 44090,

Food Green S, Lissamine

Green B

[6][7]

CAS Number 3087-16-9 [6]

Molecular Formula C₂₇H₂₅N₂NaO₇S₂ [8]

Molecular Weight 576.6 g/mol [8]

Appearance Dark brown or black powder [6]

Solubility Water soluble [1]

Spectral Properties
Property Value References

Maximum Absorption (λmax) 633 nm (in water) [6]

Molar Extinction Coefficient (ε)
≥60,000 at 630-636 nm (in

water at 0.005 g/L)
[6]

≥50,000 at 236-242 nm (in

water at 0.005 g/L)
[6]

≥10,000 at 300-306 nm (in

water at 0.005 g/L)
[6]

Mechanism of Staining
Lissamine Green functions as a vital stain by selectively penetrating cells with compromised

plasma membranes. Healthy, viable cells with intact membranes exclude the dye.[2] However,

in dead or degenerating cells, the compromised membrane allows Lissamine Green to enter

the cytoplasm and stain the intracellular components, rendering the cell visibly green.[1] This

selective staining is the basis for its use in assessing cell viability and identifying areas of tissue

damage.[9] The dye is particularly useful for staining the bulbar conjunctiva to assess ocular

surface diseases.[1]
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Staining Mechanism of Lissamine Green

Experimental Protocols
Preparation of 1% (w/v) Lissamine Green Staining
Solution
A 1% Lissamine Green solution is commonly used for vital staining procedures.[2] This

protocol details two methods for preparing a 1% solution: from powder and from commercially

available strips.

4.1.1 From Lissamine Green Powder
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Preparation of 1% Lissamine Green from Powder

Methodology:

Weighing: Accurately weigh 10 mg of Lissamine Green powder.

Dissolving: Add the powder to 1 mL of sterile phosphate-buffered saline (PBS) or sterile

saline.
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Mixing: Vortex the solution or mix thoroughly to ensure the dye is completely dissolved.

Sterilization: For applications requiring sterility, filter the solution through a 0.22 µm syringe

filter into a sterile container.[10]

Storage: Store the prepared solution at 2-8°C, protected from light. A reasonable beyond-use

date is 30 days when stored properly.[10]

4.1.2 From Lissamine Green Strips

For convenience, a 1% solution can be prepared from commercially available Lissamine
Green strips.

Methodology:

Materials: You will need two Lissamine Green strips and a microcentrifuge tube.

Preparation: Place two Lissamine Green strips into a sterile 1.5 mL microcentrifuge tube.

Dilution: Add 200 µL (approximately 4 drops) of sterile saline or preservative-free artificial

tears to the tube.[2]

Incubation: Close the tube and incubate for 5 minutes to allow the dye to dissolve into the

solution.[2]

Application: Use the resulting ~1% Lissamine Green solution for your experimental needs.

This method is cost-effective and convenient for clinical and laboratory settings.[2]

In Vitro Cell Viability Assay using Lissamine Green
This protocol provides a general framework for a qualitative and semi-quantitative assessment

of cell viability in cultured cells using Lissamine Green staining.
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Workflow for In Vitro Cell Viability Assay
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Methodology:

Cell Seeding: Seed cells in a suitable multi-well plate (e.g., 96-well plate) at a desired density

and allow them to adhere and grow overnight.

Experimental Treatment: Treat the cells with the test compound(s) at various concentrations

for the desired exposure time. Include appropriate positive (e.g., a known cytotoxic agent)

and negative (vehicle) controls.

Washing: Gently aspirate the culture medium and wash the cells once with sterile PBS to

remove any residual medium or treatment compounds.

Staining: Add a sufficient volume of 0.1% to 1% Lissamine Green solution to each well to

cover the cell monolayer. Incubate for 5-10 minutes at room temperature.[5] The optimal

concentration and incubation time may need to be determined empirically for different cell

types.

Final Wash: Aspirate the Lissamine Green solution and gently wash the cells two to three

times with PBS to remove excess dye and reduce background staining.

Imaging and Quantification:

Qualitative Assessment: Immediately visualize the cells under a brightfield microscope.

Dead or membrane-compromised cells will appear green, while live cells will remain

unstained.

Semi-Quantitative Assessment: Capture images from multiple random fields per well. The

percentage of stained (non-viable) cells can be determined by manual counting or by

using image analysis software. Cell viability can be expressed as the percentage of

unstained cells relative to the total number of cells.

Applications in Research
Ocular Surface Disease Research: Lissamine Green is a primary diagnostic tool for

assessing the severity of dry eye disease by staining damaged conjunctival and corneal

cells.[9][11]
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Contact Lens Research: It is used to evaluate the biocompatibility of contact lens materials

and the mechanical effects of lenses on the ocular surface.[12]

Cytotoxicity Studies: Due to its low toxicity to viable cells, it serves as a useful counterstain in

cytotoxicity assays to differentiate between live and dead cell populations.[5]

Cellular and Tissue Integrity: It can be employed to assess damage to epithelial layers in

various in vitro and ex vivo models.

Safety and Handling
Lissamine Green is considered to have a good safety profile with low toxicity.[13] However, as

with any chemical, appropriate laboratory safety precautions should be taken.

Wear personal protective equipment (gloves, lab coat, and eye protection).

Avoid inhalation of the powder.

Store in a cool, dry, and well-ventilated area away from strong oxidizing agents.[6]

Conclusion
Lissamine Green is a versatile and reliable vital stain for a range of laboratory applications. Its

selective staining of non-viable cells, coupled with its low toxicity and ease of use, makes it a

superior choice for assessing cell and tissue integrity, particularly in sensitive systems like

ocular surface research. The protocols and data presented in this guide provide a solid

foundation for the successful integration of Lissamine Green into various research and

development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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